Cas no 50290-20-5 (3-Acetyl-1H-quinolin-2-one)

3-Acetyl-1H-quinolin-2-one structure
3-Acetyl-1H-quinolin-2-one structure
Product Name:3-Acetyl-1H-quinolin-2-one
CAS No:50290-20-5
MF:C11H9NO2
MW:187.194662809372
MDL:MFCD10004879
CID:365353
PubChem ID:599115
Update Time:2025-04-19

3-Acetyl-1H-quinolin-2-one Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Quinolinone, 3-acetyl-
    • 3-acetyl-1H-quinolin-2-one
    • 3-acetylquinolin-2(1H)-one
    • MFCD10004879
    • DTXSID10344745
    • AM806137
    • CHEMBL3358721
    • 3-Acetyl-2(1H)-quinolinone #
    • SB67936
    • 3-Acetyl-2-hydroxyquinoline
    • 3-acetyl-1,2-dihydroquinolin-2-one
    • FT-0756805
    • AKOS006305472
    • 50290-20-5
    • AS-58861
    • 3-acetyl quinolone
    • SCHEMBL5464080
    • YFNDTCZARIEYNK-UHFFFAOYSA-N
    • 1,2-Dihydro-3-acetylquinolin-2-one
    • CS-0047054
    • DA-05424
    • 3-Acetyl-1H-quinolin-2-one
    • MDL: MFCD10004879
    • Inchi: 1S/C11H9NO2/c1-7(13)9-6-8-4-2-3-5-10(8)12-11(9)14/h2-6H,1H3,(H,12,14)
    • InChI Key: YFNDTCZARIEYNK-UHFFFAOYSA-N
    • SMILES: O=C1C(C(C)=O)=CC2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 187.06337
  • Monoisotopic Mass: 187.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Density: 1.236±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 236-237 ºC (ethyl acetate )
  • Solubility: Very slightly soluble (0.49 g/l) (25 º C),
  • PSA: 46.17

3-Acetyl-1H-quinolin-2-one Pricemore >>

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